Cas no 499154-44-8 (Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-)
499154-44-8 structure
Product Name:Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
CAS No:499154-44-8
MF:C25H24N2O4S
MW:448.534065246582
CID:1539645
Update Time:2024-08-24
Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
- Benzenepropanoic acid, 2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
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- Inchi: 1S/C25H24N2O4S/c28-25(29)11-10-22-9-7-20(18-27-14-3-13-26-27)17-24(22)32(30,31)15-12-19-6-8-21-4-1-2-5-23(21)16-19/h1-9,13-14,16-17H,10-12,15,18H2,(H,28,29)
- InChI Key: MCSFSNUTFGUTBJ-UHFFFAOYSA-N
- SMILES: C1(CCC(O)=O)=CC=C(CN2C=CC=N2)C=C1S(CCC1=CC=C2C(=C1)C=CC=C2)(=O)=O
Computed Properties
- Exact Mass: 448.14582
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 748.6±60.0 °C(Predicted)
- PSA: 89.26
- pka: 4.48±0.10(Predicted)
Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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